2-[1-(6-chloropyrazin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[1-(6-chloropyrazin-2-yl)-3,5-dimethylpyrazol-4-yl]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C19H16ClN7OS/c1-11-14(12(2)27(26-11)16-10-21-9-15(20)22-16)8-17(28)23-19-25-24-18(29-19)13-6-4-3-5-7-13/h3-7,9-10H,8H2,1-2H3,(H,23,25,28)
• InChI Key: WFKFNHDWFZYLAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CN=CC(=N2)Cl)C)CC(=O)NC3=NN=C(S3)C4=CC=CC=C4
• Molecular Formula: C19H16ClN7OS
• Molecular Weight: 425.9 g/mol

Description

This compound is a complex organic molecule that contains several heterocyclic moieties, including a pyrazinyl ring, a pyrazolyl ring, and a thiadiazolyl ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of polar groups would likely make it soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many drugs work by interacting with specific proteins in the body, altering their function.

Future Directions

Future research on this compound could involve further exploration of its biological activity, as well as optimization of its synthesis.